Cas no 2248271-31-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate is a specialized reagent used in peptide synthesis, particularly for the introduction of Fmoc-protected amino acid derivatives. Its key advantage lies in the combination of the highly reactive phthalimidyl (N-hydroxyphthalimide) ester group, which facilitates efficient acylation reactions, and the Fmoc-protecting group, ensuring compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The compound offers improved solubility in organic solvents, enabling precise control over coupling conditions. Its stability under typical SPPS conditions minimizes side reactions, while the Fmoc group can be selectively removed under mild basic conditions. This reagent is particularly valuable for the synthesis of complex peptides requiring high coupling efficiency and minimal racemization.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate structure
2248271-31-8 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate
CAS No:2248271-31-8
MF:C26H20N2O6
MW:456.446806907654
CID:5854473
PubChem ID:165724727
Update Time:2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2248271-31-8
    • EN300-6521582
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate
    • Inchi: 1S/C26H20N2O6/c29-23(34-28-24(30)20-11-5-6-12-21(20)25(28)31)13-14-27-26(32)33-15-22-18-9-3-1-7-16(18)17-8-2-4-10-19(17)22/h1-12,22H,13-15H2,(H,27,32)
    • InChI Key: NWCFNXULYVKMPE-UHFFFAOYSA-N
    • SMILES: O(C(NCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 456.13213636g/mol
  • Monoisotopic Mass: 456.13213636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 769
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 102Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate (CAS No. 2248271-31-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate (CAS No. 2248271-31-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of isoindole and features a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique structural features of this compound make it a valuable tool in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The isoindole core of the compound is a versatile scaffold that can be functionalized in various ways to create a wide range of biologically active compounds. The presence of the Fmoc protecting group on the amino acid moiety allows for precise control over the reactivity and selectivity during synthetic processes. This is particularly important in the context of peptide synthesis, where protecting groups are essential for preventing unwanted side reactions and ensuring the correct sequence and conformation of the final product.

Recent studies have highlighted the potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate in various areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the compound effectively binds to and inhibits the activity of these enzymes, suggesting its potential as a lead compound for drug development.

In another study, researchers at a leading pharmaceutical company explored the use of this compound as a building block in the synthesis of novel antibiotics. The unique combination of the isoindole core and the Fmoc protecting group allowed for the creation of molecules with enhanced antimicrobial properties. These findings are particularly significant given the growing global concern over antibiotic resistance and the urgent need for new therapeutic options.

The structural complexity and functional versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate also make it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By using this compound as a starting point, researchers can generate a diverse array of derivatives with varying functional groups and properties, increasing the likelihood of discovering novel bioactive molecules.

Beyond its applications in drug discovery and development, this compound has also been studied for its potential use in diagnostic imaging. The fluorenyl moiety can be modified to incorporate imaging agents such as fluorophores or radiolabels, making it possible to track the distribution and metabolism of the compound in living systems. This could have important implications for understanding disease mechanisms and optimizing treatment strategies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoate (CAS No. 2248271-31-8) is a multifaceted compound with significant potential in various areas of biomedical research. Its unique structural features and functional versatility make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

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